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Compound of Interest

Compound Name: Rhenium(VII) oxide

Cat. No.: B075600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core hygroscopic

characteristics of Rhenium(VII) oxide (Re₂O₇). The information is intended to support

research, development, and handling of this compound in environments where moisture

sensitivity is a critical consideration.

Introduction to Rhenium(VII) Oxide
Rhenium(VII) oxide, also known as rhenium heptoxide, is a yellow crystalline solid with the

chemical formula Re₂O₇.[1][2][3] It is a key precursor in the synthesis of various organorhenium

complexes and finds application as a catalyst in several organic reactions.[4] A defining

characteristic of Rhenium(VII) oxide is its pronounced hygroscopic and deliquescent nature,

readily reacting with atmospheric water vapor.[2][5] This reactivity leads to the formation of

perrhenic acid (HReO₄), a strong acid.[1] Understanding and controlling the interaction of

Re₂O₇ with water is paramount for its effective use and for maintaining sample integrity.

Physicochemical Properties
A summary of the key physical and chemical properties of Rhenium(VII) oxide and its

hydration product, perrhenic acid, is presented below.

Table 1: Physical and Chemical Properties of Rhenium(VII) Oxide
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Property Value References

Chemical Formula Re₂O₇ [1][3]

Molar Mass 484.41 g/mol [3]

Appearance
Yellow to pale green crystalline

powder
[3]

Melting Point 220 °C (decomposes) [3]

Boiling Point 360 °C (sublimes) [3]

Density 6.103 g/cm³ at 25 °C [3]

Solubility
Soluble in water, ethanol,

diethyl ether, dioxane, pyridine
[3]

Hygroscopicity
Strongly hygroscopic and

deliquescent
[2][5][6]

Table 2: Physical and Chemical Properties of Perrhenic Acid

Property Value References

Chemical Formula HReO₄ [1]

Molar Mass 251.21 g/mol [3]

Appearance Exists in solution [3]

Solubility Soluble in water [1]

Hygroscopic Nature and Reactivity with Water
Rhenium(VII) oxide is classified as a strongly hygroscopic and deliquescent material.[2][6]

This means it not only absorbs moisture from the atmosphere but will continue to do so until it

dissolves in the absorbed water, forming a liquid solution of perrhenic acid. The chemical

transformation is described by the following reaction:

Re₂O₇ (s) + H₂O (l) → 2HReO₄ (aq)
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This reaction is a critical consideration for the handling and storage of Rhenium(VII) oxide, as

exposure to ambient humidity will lead to the degradation of the solid material.

Quantitative Hygroscopicity Data
Despite the well-documented qualitative hygroscopic nature of Rhenium(VII) oxide, specific

quantitative data such as water vapor sorption isotherms, the rate of water uptake at various

relative humidities, and the precise enthalpy of solution are not readily available in the reviewed

scientific literature. To obtain such data, the experimental protocols outlined in Section 4.0

would need to be performed.

Table 3: Quantitative Hygroscopicity Data for Rhenium(VII) Oxide

Parameter Value References

Water Vapor Sorption Isotherm
Data not available in reviewed

literature
-

Rate of Water Uptake
Data not available in reviewed

literature
-

Enthalpy of Solution (ΔHsoln)
Data not available in reviewed

literature
-

Gibbs Free Energy of

Hydration (ΔGhyd)

Data not available in reviewed

literature
-

The standard molar enthalpy of formation for solid Re₂O₇ is reported as -1272 kJ/mol.[7] While

this value is crucial for thermodynamic calculations, it does not directly quantify the energy

change upon dissolution in water.

Experimental Protocols for Characterization of
Hygroscopicity
To quantitatively assess the hygroscopic nature of Rhenium(VII) oxide, standardized

experimental techniques such as Dynamic Vapor Sorption (DVS) and Thermogravimetric

Analysis (TGA) are recommended.
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Dynamic Vapor Sorption (DVS)
DVS is a gravimetric technique that measures the mass change of a sample as a function of

relative humidity (RH) at a constant temperature. This allows for the determination of water

sorption and desorption isotherms.

Protocol for DVS Analysis of Rhenium(VII) Oxide:

Sample Preparation: Due to the highly hygroscopic nature of Re₂O₇, sample loading should

be performed in a controlled low-humidity environment (e.g., a glove box with a desiccant or

under a dry nitrogen purge).

Instrumentation: Utilize a DVS instrument with a sensitive microbalance.

Sample Loading: Place approximately 5-10 mg of Rhenium(VII) oxide powder onto the DVS

sample pan.

Drying/Initial Equilibration: Start the experiment by drying the sample in the DVS instrument

at a controlled temperature (e.g., 25 °C) under a stream of dry nitrogen (0% RH) until a

stable mass is achieved. This establishes the dry mass of the sample.

Sorption Phase: Increase the relative humidity in a stepwise manner (e.g., in increments of

10% RH from 0% to 90% RH). At each step, allow the sample mass to equilibrate. The

equilibrium criterion is typically a mass change of less than 0.002% over a 10-minute period.

Desorption Phase: After reaching the maximum RH, decrease the humidity in a similar

stepwise manner back to 0% RH to measure the desorption isotherm.

Data Analysis: Plot the percentage change in mass against the relative humidity to generate

the sorption and desorption isotherms.

Thermogravimetric Analysis (TGA) with Controlled
Humidity
TGA can be used to determine the water content of a sample and to study its thermal stability

in the presence of moisture.
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Protocol for TGA Analysis of Rhenium(VII) Oxide:

Sample Preparation: As with DVS, handle and load the Rhenium(VII) oxide sample in a dry

environment to prevent premature hydration.

Instrumentation: Use a TGA instrument equipped with a humidity generator.

Sample Loading: Place a small, accurately weighed sample (5-10 mg) of Re₂O₇ into the TGA

crucible.

Isothermal Humidity Exposure:

Heat the sample to a desired isothermal temperature (e.g., 25 °C) under a dry nitrogen

atmosphere.

Introduce a controlled relative humidity (e.g., 50% RH) and monitor the mass change over

time to determine the rate of water uptake.

Temperature Ramp under Controlled Humidity:

Equilibrate the sample at a specific RH at a low temperature.

Initiate a temperature ramp (e.g., 10 °C/min) while maintaining the controlled humidity to

observe any thermally induced interactions with water.

Data Analysis: The TGA curve will show the mass change as a function of time or

temperature, providing information on the amount of water absorbed and the stability of the

hydrated species.

Visualizations
Reaction Pathway of Rhenium(VII) Oxide Hydration
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Reaction of Rhenium(VII) Oxide with Water

Rhenium(VII) Oxide (s)
(Re₂O₇)

Perrhenic Acid (aq)
(2HReO₄)

+ H₂O

Water (l)
(H₂O)

Click to download full resolution via product page

Caption: Hydration of Rhenium(VII) oxide to form perrhenic acid.

Experimental Workflow for Hygroscopicity Assessment
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Workflow for Hygroscopicity Analysis of Re₂O₇

Sample Preparation

Dynamic Vapor Sorption (DVS) Thermogravimetric Analysis (TGA)

Data Analysis & Interpretation

Handle Re₂O₇ in
low-humidity environment

Load sample into DVS Load sample into TGA

Run sorption/desorption
cycle (0-90% RH)

Generate sorption isotherm

Quantify hygroscopicity and
determine stability

Isothermal humidity exposure
or temperature ramp

Determine water uptake rate

Click to download full resolution via product page

Caption: Experimental workflow for hygroscopicity characterization.

Handling and Storage Recommendations
Given its extreme sensitivity to moisture, Rhenium(VII) oxide must be handled and stored

under controlled atmospheric conditions.[8] It is recommended to store the compound in a

tightly sealed container, preferably under an inert atmosphere such as argon or dry nitrogen.[8]
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Storage areas should be cool and dry. All handling of the material outside of a sealed container

should be performed in a glove box or a dry room to prevent degradation.

Conclusion
Rhenium(VII) oxide is a highly hygroscopic material that readily reacts with water to form

perrhenic acid. This property is a critical factor in its handling, storage, and application. While

qualitative descriptions of its moisture sensitivity are well-established, there is a notable lack of

specific quantitative data in the public domain. The experimental protocols detailed in this guide

provide a framework for obtaining this crucial information, which would be of significant value to

researchers and professionals working with this compound. Proper adherence to stringent

handling and storage procedures is essential to maintain the integrity and reactivity of

Rhenium(VII) oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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